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Compound of Interest |

Compound Name: p-Chlorophenyl methyl sulfoxide

CAS No.: 934-73-6

Cat. No.: B1581415

. J

Executive Summary & Chemical Identity

p-Chlorophenyl methyl sulfoxide (CAS: 934-73-6) presents a dual-hazard profile often
overlooked in routine waste management. It combines the skin-permeating properties of a
sulfoxide with the toxicological burden of an aryl chloride.

Critical Directive: Unlike standard organic waste, this compound must be segregated into the
Halogenated Waste stream. Disposal via non-halogenated streams puts incineration facilities at
risk of non-compliance (due to HCI/Dioxin formation) and may damage facility infrastructure.

Chemical Property

Data

IUPAC Name

1-chloro-4-(methylsulfinyl)benzene

CAS Number

934-73-6

Physical State

Solid (typically off-white powder or crystals)

Molecular Formula

CsH-CIOS

Primary Hazard

Skin Irritant / Permeator; Eye Damage

Waste Classification

Halogenated Organic (Non-RCRA Listed, but

Hazardous)
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Hazard Profiling & Safety Gate

Before initiating disposal, the operator must acknowledge the specific risks associated with the
sulfoxide moiety. Sulfoxides can act as penetration enhancers, potentially carrying the
chlorinated aromatic ring across the dermal barrier more efficiently than other solvents.

~HS Classification Tabl

Hazard Class Category Signal Word H-Statement
o ) H302: Harmful if
Acute Toxicity (Oral) 4 Warning
swallowed
. o i H315: Causes skin
Skin Irritation 2 Warning S
irritation
H318: Causes serious
Eye Damage 1 Danger

eye damage

Mandatory PPE (Personal Protective Equipment)

e Hand Protection:Double-gloving is required. Use a laminate inner glove (e.g., Silver Shield®)
or thick Nitrile (>5 mil) outer glove. Standard latex is insufficient due to the permeation
potential of sulfoxides.

o Eye Protection: Chemical splash goggles (ANSI Z87.1). Face shield recommended if
handling liquid solutions >500mL.

o Respiratory: If handling dry powder outside a fume hood, N95 minimum; P100 HEPA
recommended.

Waste Characterization & Segregation Logic

The most common compliance violation regarding this compound is misclassifying it as
"General Organic Waste."

The Causality of Segregation: Incinerators operating on "Non-Halogenated" permits do not
have the wet scrubbers necessary to neutralize acidic gases (Hydrogen Chloride) formed when
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p-Chlorophenyl methyl sulfoxide burns. Sending this waste to the wrong stream can result

in:
« Corrosion of the incinerator flue.
» Release of acid rain components.

* Regulatory fines for the waste generator.

Workflow: Waste Stream Decision Tree

The following logic gate ensures the material ends up in the correct drum.

Waste: p-Chlorophenyl
methyl sulfoxide

Is the waste Solid or Liquid?

Dry Solid/Powder

Liquid/Solution

Solid Waste Bin:

i i i ?
Is it dissolved in a solvent? HALOGENATED ORGANIC

Yes, Organic Solvent \No, Aqueous Buffer

Aqueous Waste:

Identify Solvent Type TOXIC AQUEOUS

Any Solvent
(Compound imparts Halogen status)

Liquid Carboy:
HALOGENATED SOLVENT

Figure 1: Segregation logic dictating the Halogenated Waste stream requirement.
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Step-by-Step Disposal Protocol
Scenario A: Disposal of Pure Solid (Expired/Surplus)

» Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or the original
glass container. Avoid metal containers if moisture is present to prevent corrosion.

e Labeling: Apply a hazardous waste label.
o Constituents: "p-Chlorophenyl methyl sulfoxide".[1][2][3][4]
o Hazard Checkbox: Toxic, Irritant.
o Critical Tag: Write "THALOGENATED" clearly on the tag.

e Secondary Containment: Place the sealed jar into a clear plastic bag (4 mil thickness) before
placing it into the Solid Halogenated Waste drum.

Scenario B: Disposal of Reaction Mixtures (Liquid)

If the compound is dissolved in a solvent (e.g., Dichloromethane, Methanol, or DMSO):

Compatibility Check: Ensure the waste carboy does not contain strong oxidizers (e.g.,
Peroxides, Nitric Acid). Sulfoxides can react violently with strong oxidizers [1].[5]

PH Check: If the solution is acidic (e.g., from a reaction workup), neutralize to pH 6-8 using

Sodium Bicarbonate before consolidation.

Transfer: Pour into the Halogenated Solvent Waste carboy.

o Note: Even if the solvent is non-halogenated (like Methanol), the presence of p-
Chlorophenyl methyl sulfoxide renders the entire mixture Halogenated for disposal
purposes [2].

Log Entry: Record the volume and concentration on the waste log sheet immediately.

Spill Management & Emergency Response
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Do not use bleach (Sodium Hypochlorite) to clean spills of this compound. Hypochlorites can
oxidize the sulfoxide to a sulfone or react with the chlorophenyl group, potentially creating more
toxic byproducts.

 |solate: Evacuate the immediate area (10 ft radius).
o PPE: Don nitrile gloves, goggles, and lab coat.
» Contain:

o Solid Spill: Cover with wet paper towels to prevent dust generation, then scoop into a
disposal bag.

o Liquid Spill: Absorb with vermiculite or sand. Do not use combustible materials like
sawdust.

o Decontaminate: Wash the surface with a dilute surfactant (soap) and water solution. Collect
all rinse water as hazardous waste (Toxic Aqueous).

Regulatory & Compliance Context

While p-Chlorophenyl methyl sulfoxide is not explicitly listed on the EPA's RCRA "P" or "U"
lists, it falls under the "Cradle-to-Grave" responsibility of the generator.

o EPA Waste Code: If not mixed with listed solvents, classify as D001 (if ignitable carrier) or
generally Hazardous Waste (Non-RCRA Regulated) but mandate incineration.

e DOT Shipping (if transporting):

o Proper Shipping Name: Toxic solid, organic, n.o.s. (p-Chlorophenyl methyl sulfoxide)[1]
[21[3][41[6][7]

o Hazard Class: 6.1

o Packing Group: IlI
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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